molecular formula C17H25N5O B2381600 N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide CAS No. 1355910-60-9

N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide

Cat. No. B2381600
CAS RN: 1355910-60-9
M. Wt: 315.421
InChI Key: GLIXNCNBDPHWAT-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the preparation of the individual ring systems (cyclopentyl, pyrazole, and pyrrolidine), followed by their functionalization and coupling . The exact synthetic route would depend on the available starting materials and the desired route of synthesis .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems and functional groups. The cyclopentyl, pyrazole, and pyrrolidine rings would provide a rigid, three-dimensional structure, while the nitrile and amide groups would introduce polarity and potential for hydrogen bonding .


Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The nitrile group could undergo hydrolysis to form a carboxylic acid, while the amide group could participate in various condensation reactions . The pyrazole ring is also known to participate in various chemical reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of polar nitrile and amide groups could increase its solubility in polar solvents, while the multiple ring systems could increase its boiling and melting points compared to simpler compounds .

Future Directions

The study and development of new pyrazole derivatives is a vibrant field of research due to their wide range of biological activities . This particular compound, with its combination of a pyrazole ring, a cyclopentyl group, and a pyrrolidine ring, could be of interest for further study in medicinal chemistry .

properties

IUPAC Name

N-(1-cyanocyclopentyl)-2-[2-[(4-methylpyrazol-1-yl)methyl]pyrrolidin-1-yl]acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H25N5O/c1-14-9-19-22(10-14)11-15-5-4-8-21(15)12-16(23)20-17(13-18)6-2-3-7-17/h9-10,15H,2-8,11-12H2,1H3,(H,20,23)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GLIXNCNBDPHWAT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN(N=C1)CC2CCCN2CC(=O)NC3(CCCC3)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H25N5O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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